Cas no 306734-02-1 (2-(1R,6R)-3-(Bromomethyl)-6-(1-methylethenyl)-2-cyclohexen-1-yl-1,3-dimethoxy-5-pentylbenzene)

• Product Name: 2-(1R,6R)-3-(Bromomethyl)-6-(1-methylethenyl)-2-cyclohexen-1-yl-1,3-dimethoxy-5-pentylbenzene
• CAS No: 306734-02-1
• MF: C₂₃H₃₃BrO₂
• MW: 421.410926580429
• CID: 5053193
• Update Time: 2025-07-09

2-(1R,6R)-3-(Bromomethyl)-6-(1-methylethenyl)-2-cyclohexen-1-yl-1,3-dimethoxy-5-pentylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-[(1R,6R)-3-(Bromomethyl)-6-(1-methylethenyl)-2-cyclohexen-1-yl]-1,3-dimethoxy-5-pentylbenzene
• 2-(1R,6R)-3-(Bromomethyl)-6-(1-methylethenyl)-2-cyclohexen-1-yl-1,3-dimethoxy-5-pentylbenzene

• Inchi： 1S/C23H33BrO2/c1-6-7-8-9-17-13-21(25-4)23(22(14-17)26-5)20-12-18(15-24)10-11-19(20)16(2)3/h12-14,19-20H,2,6-11,15H2,1,3-5H3/t19-,20+/m0/s1
• InChI Key： UNQJSQFLAIECNB-VQTJNVASSA-N
• SMILES： BrCC1=C[C@@H](C2C(=CC(CCCCC)=CC=2OC)OC)[C@H](C(=C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 459
• XLogP3: 7.4
• Topological Polar Surface Area: 18.5

Additional information on 2-(1R,6R)-3-(Bromomethyl)-6-(1-methylethenyl)-2-cyclohexen-1-yl-1,3-dimethoxy-5-pentylbenzene

Compound CAS No 306734-02-1: A Comprehensive Overview

The compound CAS No 306734-02-1, also known as 2-(1R,6R)-3-(Bromomethyl)-6-(1-methylethenyl)-2-cyclohexen-1-yl-1,3-dimethoxy-5-pentylbenzene, is a complex organic molecule with a unique structure that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its intricate bicyclic framework, which includes a cyclohexene ring fused with a benzene ring, and the presence of multiple functional groups such as bromomethyl and methoxy groups. The stereochemistry of the molecule, specifically the (1R,6R) configuration, plays a significant role in its chemical reactivity and potential applications.

Recent studies have highlighted the importance of bicyclic compounds like CAS No 306734-02-1 in drug discovery and advanced material synthesis. The bromomethyl group within its structure serves as a reactive site for various substitution reactions, making it a valuable intermediate in organic synthesis. Additionally, the methoxy groups contribute to the molecule's stability and solubility properties, which are critical for its use in pharmaceutical applications.

The synthesis of CAS No 306734-02-1 involves a multi-step process that combines principles from stereochemistry and organometallic chemistry. Researchers have employed innovative techniques such as enantioselective catalysis to achieve high yields of the desired stereo-isomer. This approach not only enhances the efficiency of the synthesis but also aligns with the growing demand for sustainable chemical processes in modern industries.

One of the most promising applications of CAS No 306734-02-1 lies in its potential as a precursor for advanced materials. The compound's ability to undergo polymerization under specific conditions has been explored in recent studies, suggesting its utility in creating high-performance polymers for electronic devices and biomedical applications. Furthermore, its unique electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

In terms of biological activity, CAS No 306734-02-1 has shown moderate cytotoxicity against certain cancer cell lines, indicating its potential as an antitumor agent. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce adverse effects. This compound also exhibits anti-inflammatory properties, which could be harnessed for developing novel therapeutic agents for chronic inflammatory diseases.

The structural complexity of CAS No 306734-02-1 presents both challenges and opportunities for chemists. Its synthesis requires precise control over stereochemistry and reaction conditions, which demands advanced synthetic techniques. However, this complexity also contributes to its versatility, enabling it to serve as a building block for diverse chemical libraries used in drug discovery programs.

From an environmental perspective, the development of efficient recycling methods for compounds like CAS No 306734-02-1 is crucial to minimizing waste and reducing ecological impact. Researchers are exploring catalytic processes that allow for the recovery and reuse of intermediates generated during its synthesis, aligning with global efforts toward green chemistry practices.

In conclusion, CAS No 306734-02-1 represents a fascinating example of how complex organic molecules can be leveraged to address diverse challenges across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and application development, positions it as a key player in future innovations within organic chemistry and materials science.